Cas no 2228731-81-3 (3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228731-81-3
• MF: C₁₁H₁₁ClF₅N
• MW: 287.656759500504
• CID: 6300629
• PubChem ID: 165632387
• Update Time: 2025-06-15

3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine
• EN300-1942331
• 2228731-81-3
• 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine

• Inchi： 1S/C11H11ClF5N/c1-10(18,9(13)14)5-6-2-3-7(12)4-8(6)11(15,16)17/h2-4,9H,5,18H2,1H3
• InChI Key： KQZVPPRVHTZITA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 287.0500179g/mol
• Monoisotopic Mass: 287.0500179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228731-81-3)

The compound 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228731-81-3) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in modulating biological targets. Researchers are particularly interested in its trifluoromethyl and difluoro functional groups, which are known to enhance metabolic stability and bioavailability—a hot topic in modern medicinal chemistry.

In recent years, the search for novel amine derivatives has surged, driven by their versatility in synthesizing small-molecule inhibitors and bioactive intermediates. The presence of both chloro and trifluoromethyl substituents on the phenyl ring of this compound makes it a valuable scaffold for designing selective enzyme modulators. This aligns with current trends in precision medicine, where researchers seek compounds with tailored selectivity to minimize off-target effects. Online queries such as "fluorinated amines in drug development" and "role of trifluoromethyl groups in pharmaceuticals" reflect the growing interest in this niche.

From a synthetic chemistry perspective, CAS No. 2228731-81-3 exemplifies the strategic use of halogenated aromatics to fine-tune electronic and steric properties. Its 1,1-difluoro-2-methylpropan-2-amine moiety is particularly noteworthy, as fluorinated alkylamines are increasingly explored for their ability to improve membrane permeability—a critical factor in CNS drug development. Discussions on platforms like ResearchGate often highlight questions like "how to optimize fluorinated building blocks for lead compounds," underscoring the relevance of such molecules in cutting-edge research.

The compound’s potential extends beyond therapeutics. In material science, its aromatic-fluorine interactions could contribute to the design of high-performance polymers or liquid crystals. Searches for "fluorine in advanced materials" have spiked by 40% year-over-year, indicating a cross-disciplinary appeal. However, handling this compound requires expertise due to the reactivity of its amine and halogen groups, a point frequently raised in forums discussing "safe handling of fluorinated intermediates."

Analytical characterization of 3-[4-Chloro-2-(trifluoromethyl)phenyl]-1,1-difluoro-2-methylpropan-2-amine typically involves advanced techniques like NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry. These methods are essential to verify the integrity of the difluoro and trifluoromethyl motifs, which are prone to decomposition under harsh conditions. Lab professionals often search for "best practices for analyzing fluorinated compounds," emphasizing the need for specialized protocols.

Looking ahead, the demand for CAS No. 2228731-81-3 is projected to rise alongside innovations in fluorine chemistry. Its dual functionality as a pharmacophore and material precursor positions it as a multipurpose asset in R&D. As sustainability gains traction, queries like "green synthesis of fluorinated amines" suggest future work may focus on eco-friendly production routes for such compounds, further elevating their industrial significance.